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Compound of Interest

Compound Name: 2-Bromo-5-chlorobenzo[d]oxazole

cat. No.: B1342612

An In-depth Technical Guide to 2-Bromo-5-chlorobenzo[d]oxazole (CAS Number: 1251033-
26-7) is not readily available in the public domain. The provided CAS number identifies a
chemical intermediate, and as such, extensive research into its biological properties, such as
mechanism of action or specific signaling pathways, is limited.

This document synthesizes the available information from chemical suppliers and safety data
sheets to provide a concise overview of its known properties and its role in chemical synthesis.

Chemical and Physical Properties

2-Bromo-5-chlorobenzo[d]oxazole is a halogenated benzoxazole derivative. Its primary role
appears to be as a building block in the synthesis of more complex molecules, notably as an
intermediate in the manufacturing of the dual orexin receptor antagonist, Suvorexant.[1]

Table 1: Physicochemical Properties of 2-Bromo-5-chlorobenzo[d]oxazole

Property Value Source
Molecular Formula C7HsBrCINO [2]
Molecular Weight 232.46 g/mol [2]
Boiling Point (Predicted) 302.6 £34.0 °C [2]
Density (Predicted) 1.820 + 0.06 g/cm3 [2]
pKa (Predicted) -1.40 £ 0.10 [2]
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Safety and Handling

A comprehensive safety data sheet (SDS) was not available in English. However, a Finnish
SDS provides some general safety precautions. Standard laboratory safety protocols should be
followed when handling this compound. This includes the use of personal protective equipment
such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated
area or under a chemical fume hood.[3] In case of eye contact, it is recommended to rinse the
eyes with copious amounts of water for at least 20 minutes and seek immediate medical
attention.[3]

Role in Synthesis

The primary documented application of 2-Bromo-5-chlorobenzo[d]oxazole is as a chemical
intermediate. It is cited as a reactant in the synthesis of Suvorexant, a drug used for the
treatment of insomnia.[1] The synthesis of Suvorexant involves a multi-step process where 2-
Bromo-5-chlorobenzo[d]oxazole is a key structural component.[1]

Experimental Protocols & Biological Activity

Detailed experimental protocols for the use of 2-Bromo-5-chlorobenzo[d]oxazole are not
publicly available. Furthermore, there is no readily accessible scientific literature detailing its
biological activity, mechanism of action, or associated signaling pathways. Research into these
aspects may be proprietary or has not been published.

Synthetic Pathway Visualization

The following diagram illustrates the general synthetic relationship where 2-Bromo-5-
chlorobenzo[d]oxazole acts as a precursor.
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Caption: Role of 2-Bromo-5-chlorobenzo[d]oxazole as an intermediate in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Suvorexant synthesis - chemicalbook [chemicalbook.com]

2. lookchem.com [lookchem.com]

3. sds.fluorochem.eu [sds.fluorochem.eu]

« To cite this document: BenchChem. [CAS number 1251033-26-7 properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1342612#cas-
number-1251033-26-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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